Cas no 1805150-14-4 (4-Bromo-2-hydroxypyridine-3-sulfonyl chloride)

• Product Name: 4-Bromo-2-hydroxypyridine-3-sulfonyl chloride
• CAS No: 1805150-14-4
• MF: C₅H₃BrClNO₃S
• MW: 272.50421833992
• CID: 4901227
• Update Time: 2025-06-14

4-Bromo-2-hydroxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-hydroxypyridine-3-sulfonyl chloride

• Inchi： 1S/C5H3BrClNO3S/c6-3-1-2-8-5(9)4(3)12(7,10)11/h1-2H,(H,8,9)
• InChI Key： RPSOGOMSAAAWQA-UHFFFAOYSA-N
• SMILES： BrC1C=CNC(C=1S(=O)(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6

Additional information on 4-Bromo-2-hydroxypyridine-3-sulfonyl chloride

Comprehensive Overview of 4-Bromo-2-hydroxypyridine-3-sulfonyl chloride (CAS No. 1805150-14-4)

4-Bromo-2-hydroxypyridine-3-sulfonyl chloride (CAS No. 1805150-14-4) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a sulfonyl chloride functional group, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, material science, and specialty chemicals.

The growing interest in heterocyclic compounds like 4-Bromo-2-hydroxypyridine-3-sulfonyl chloride stems from their role in developing novel therapeutics. Recent trends highlight its potential in targeting enzyme inhibitors and kinase modulators, which are critical in oncology and inflammatory diseases. Searches for "pyridine derivatives in drug design" or "brominated sulfonyl chlorides applications" reflect the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, CAS No. 1805150-14-4 serves as a key building block for cross-coupling reactions, particularly in palladium-catalyzed transformations. Its reactivity with amines and alcohols enables the creation of sulfonamides and sulfonate esters, which are pivotal in medicinal chemistry. Queries such as "sulfonyl chloride reactivity" or "4-Bromo-2-hydroxypyridine synthesis" often lead researchers to explore this compound's utility.

Environmental and safety considerations are also trending topics associated with 4-Bromo-2-hydroxypyridine-3-sulfonyl chloride. Laboratories prioritize "green chemistry alternatives" and "sustainable synthesis" methods to minimize waste. While this compound requires careful handling, its efficient use in small-scale reactions aligns with modern atom economy principles. Discussions around "biodegradable intermediates" further emphasize its role in eco-friendly research.

Analytical characterization of CAS No. 1805150-14-4 involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural verification, addressing common search terms like "how to analyze sulfonyl chlorides." The compound's stability under inert conditions is another frequently debated subject in forums and academic papers.

In material science, 4-Bromo-2-hydroxypyridine-3-sulfonyl chloride contributes to the development of functional polymers and coordination complexes. Its ability to act as a ligand for metal ions attracts attention in catalysis research. Searches for "pyridine-based ligands" or "sulfonyl chloride in materials" underscore its interdisciplinary importance.

Market demand for CAS No. 1805150-14-4 continues to rise, driven by pharmaceutical outsourcing and custom synthesis services. Companies often inquire about "bulk suppliers of brominated pyridines" or "scale-up procedures for sulfonyl chlorides," reflecting industrial scalability challenges. Regulatory compliance, such as REACH and GMP standards, further influences procurement strategies.

Future prospects for 4-Bromo-2-hydroxypyridine-3-sulfonyl chloride include explorations in bioconjugation and proteolysis-targeting chimeras (PROTACs). These emerging fields align with searches for "next-generation drug modalities" and "click chemistry reagents." As research evolves, this compound is poised to remain a cornerstone in innovative chemical solutions.